Cas no 2357108-19-9 (Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester
• CAS No: 2357108-19-9
• MF: C₁₄H₂₉NO₃
• MW: 259.384964704514
• CID: 6127006
• PubChem ID: 138695896
• Update Time: 2025-10-30

Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester
• tert-Butyl 2-(8-aminooctyloxy)acetate
• MS-21869
• 2357108-19-9
• tert-Butyl 2-(8-aminooctoxy)acetate
• AKOS037655090
• SCHEMBL21071151
• A1-26762
• tert-butyl 2-[(8-aminooctyl)oxy]acetate

• Inchi： 1S/C14H29NO3/c1-14(2,3)18-13(16)12-17-11-9-7-5-4-6-8-10-15/h4-12,15H2,1-3H3
• InChI Key： MWJFHUHNZWXESJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCCCCCCCN

Computed Properties

• Exact Mass: 259.21474379g/mol
• Monoisotopic Mass: 259.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±22.0 °C(Predicted)
• pka: 10.66±0.10(Predicted)

Additional information on Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester

Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester (CAS No. 2357108-19-9): A Comprehensive Overview

Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester, identified by its CAS number 2357108-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, exhibits potential applications in various biochemical and medicinal contexts. The detailed exploration of its chemical structure, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern chemistry and biomedicine.

The molecular structure of Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester consists of a carboxylic acid ester group linked to an octyl chain that is further modified with an amino group. The presence of the 1,1-dimethylethyl (tert-butyl) group at the ester position enhances its stability and reactivity under various conditions. This structural configuration makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

In recent years, the compound has been studied for its potential role in drug delivery systems. The long hydrocarbon chain and the amino group contribute to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly valuable in formulating targeted drug delivery systems where precise control over solubility and bioavailability is crucial. Current research indicates that derivatives of this compound may enhance the efficacy of therapeutic agents by improving their absorption and distribution within biological systems.

The synthesis of Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions that require precise control over reaction conditions. Typically, the synthesis begins with the reaction of octanol with ammonia to form octanamine, which is then coupled with acetic anhydride to produce the desired ester. The introduction of the 1,1-dimethylethyl group is achieved through a Friedel-Crafts alkylation reaction, ensuring the stability and functionality of the final product. Advanced synthetic techniques have been employed to optimize yield and purity, making this compound more accessible for industrial applications.

One of the most promising areas of research involving Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester is its potential use as a precursor in the development of novel biomaterials. The compound's ability to form stable complexes with other biomolecules has led to investigations into its role as a cross-linking agent in polymer chemistry. These studies suggest that it may be used to create biodegradable polymers with enhanced mechanical properties, which are essential for medical implants and tissue engineering applications.

Emerging evidence also highlights the compound's role in modulating cellular processes. The interaction between the amino group and cellular receptors has been explored for its potential in developing treatments for neurological disorders. Preliminary studies indicate that derivatives of this compound may interact with specific neurotransmitter pathways, offering a new avenue for therapeutic intervention. While further research is needed to fully understand these mechanisms, the preliminary findings are encouraging for future drug development efforts.

The pharmacokinetic properties of Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester are another area of active investigation. Its amphiphilic nature allows it to traverse biological membranes efficiently, suggesting potential applications in oral and topical drug formulations. Additionally, its stability under various physiological conditions makes it an attractive candidate for long-term drug delivery systems. These attributes are particularly relevant in addressing challenges associated with poor drug solubility and bioavailability.

In conclusion, Acetic acid, 2-[(8-aminooctyl)oxy]-, 1,1-dimethylethyl ester (CAS No. 2357108-19-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable intermediate in drug synthesis and delivery systems. Ongoing research continues to uncover new applications for this compound across various medical fields. As our understanding of its biochemical interactions grows, so too does its potential to contribute to innovative therapeutic solutions.